Cas no 923595-80-6 (benzyl N-(5-hydroxyadamantan-2-yl)carbamate)

• Product Name: benzyl N-(5-hydroxyadamantan-2-yl)carbamate
• CAS No: 923595-80-6
• MF: C₁₈H₂₃NO₃
• MW: 301.380125284195
• CID: 5637250
• PubChem ID: 57550263
• Update Time: 2025-06-08

benzyl N-(5-hydroxyadamantan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• KYWFZHUEQZQMJM-UHFFFAOYSA-N
• SCHEMBL4708150
• MFCD31814476
• benzyl N-[(2s,5r)-5-hydroxyadamantan-2-yl]carbamate
• 923595-80-6
• benzyl (5-hydroxyadamantan-2-yl)carbamate
• EN300-28290591
• (1s,3R,4s,5S,7s)-4-(Cbz-amino)adamantan-1-ol
• benzyl N-[(2r,5s)-5-hydroxyadamantan-2-yl]carbamate
• benzyl N-(5-hydroxyadamantan-2-yl)carbamate
• EN300-28290586
• EN300-28290589
• SY251287
• Carbamic acid, N-(5-hydroxytricyclo[3.3.1.13,7]dec-2-yl)-, phenylmethyl ester

• Inchi： 1S/C18H23NO3/c20-17(22-11-12-4-2-1-3-5-12)19-16-14-6-13-7-15(16)10-18(21,8-13)9-14/h1-5,13-16,21H,6-11H2,(H,19,20)
• InChI Key： KYWFZHUEQZQMJM-UHFFFAOYSA-N
• SMILES： OC12CC3CC(C1)C(C(C3)C2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 301.16779360g/mol
• Monoisotopic Mass: 301.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 478.3±44.0 °C(Predicted)
• pka: 11.84±0.40(Predicted)

Additional information on benzyl N-(5-hydroxyadamantan-2-yl)carbamate

Introduction to Benzyl N-(5-hydroxyadamantan-2-yl)carbamate (CAS No. 923595-80-6)

Benzyl N-(5-hydroxyadamantan-2-yl)carbamate, a compound with the chemical identifier CAS No. 923595-80-6, is a molecule of significant interest in the field of pharmaceutical chemistry and bioorganic research. This compound, featuring a unique structural motif combining a benzyl group and an adamantan-2-yl moiety linked through a carbamate functional group, has garnered attention due to its potential applications in drug discovery and molecular recognition.

The structural framework of Benzyl N-(5-hydroxyadamantan-2-yl)carbamate is characterized by the presence of a rigid adamantane core, which is known for its exceptional stability and hydrophobicity. This core structure is further functionalized by the introduction of a hydroxyl group at the 5-position and a carbamate linkage at the 2-position, creating a molecule with distinct chemical and biological properties. The benzyl group, on the other hand, contributes to the overall solubility and reactivity of the compound, making it a versatile scaffold for further derivatization.

In recent years, there has been growing interest in the development of novel molecules that can interact selectively with biological targets. The unique structural features of Benzyl N-(5-hydroxyadamantan-2-yl)carbamate make it an attractive candidate for such applications. Specifically, the combination of the hydroxyl group and the carbamate moiety suggests potential for hydrogen bonding interactions, which are crucial for the design of high-affinity binders. Furthermore, the rigid adamantane core provides a stable platform for structural optimization, allowing chemists to fine-tune properties such as binding affinity and selectivity.

One of the most compelling aspects of Benzyl N-(5-hydroxyadamantan-2-yl)carbamate is its potential in the context of drug discovery. The compound's ability to engage with biological targets through multiple interaction modes makes it a promising candidate for developing small-molecule inhibitors or modulators. For instance, studies have shown that adamantly-derived compounds can exhibit inhibitory activity against various enzymes and receptors, making them valuable tools in therapeutic research. The presence of the hydroxyl group further enhances this potential by enabling additional hydrogen bonding interactions with biological targets.

Recent research has also explored the use of Benzyl N-(5-hydroxyadamantan-2-yl)carbamate in the development of molecular probes for biochemical studies. The compound's well-defined structure and predictable reactivity make it an excellent tool for investigating protein-ligand interactions. By using this molecule as a probe, researchers can gain insights into binding mechanisms and develop more effective strategies for drug design. Additionally, the stability of the adamantine core ensures that the compound remains intact under various experimental conditions, providing reliable data for analysis.

The synthesis of Benzyl N-(5-hydroxyadamantan-2-yl)carbamate presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules with high precision. Modern techniques in organic synthesis, including transition-metal-catalyzed reactions and palladium-mediated cross-coupling reactions, have been instrumental in constructing the desired framework efficiently. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry.

From a computational chemistry perspective, Benzyl N-(5-hydroxyadamantan-2-yl)carbamate offers a valuable system for studying molecular interactions. Through computational modeling techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how this molecule might interact with biological targets at an atomic level. This information is crucial for designing molecules with enhanced binding affinity and selectivity. Moreover, computational studies can help identify potential side effects or off-target interactions before experimental validation.

The pharmacokinetic properties of Benzyl N-(5-hydroxyadamantan-2-yl)carbamate are also subjects of interest in drug development research. Understanding how this compound is metabolized and eliminated by the body can provide critical insights into its potential therapeutic applications. Advanced techniques in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to study these processes in detail, helping to optimize formulations for better bioavailability and reduced toxicity.

In conclusion, Benzyl N-(5-hydroxyadamantan-2-yl)carbamate (CAS No. 923595-80-6) represents a fascinating molecule with significant potential in pharmaceutical chemistry and bioorganic research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various biological pathways. As research continues to uncover new applications for this compound, it is likely that its importance will only grow within academia and industry alike.